1-(2,5-dimethylbenzyl)-3-(4-ethylphenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione

• Molecular Formula: C26H26N2O2S
• Molecular Weight: 430.6 g/mol
• IUPAC Name: 9-[(2,5-dimethylphenyl)methyl]-11-(4-ethylphenyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-diene-10,12-dione
• InChI: InChI=1S/C26H26N2O2S/c1-4-18-10-12-20(13-11-18)28-24(29)23-21-6-5-7-22(21)31-25(23)27(26(28)30)15-19-14-16(2)8-9-17(19)3/h8-14H,4-7,15H2,1-3H3
• InChI Key: NBWSGFYKVZDYDP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(N(C2=O)CC4=C(C=CC(=C4)C)C)SC5=C3CCC5

Description

The compound 1-(2,5-dimethylbenzyl)-3-(4-ethylphenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione is a structurally complex heterocyclic molecule featuring a thieno[2,3-d]pyrimidine core fused with a cyclopenta ring. The core structure is substituted at position 1 with a 2,5-dimethylbenzyl group and at position 3 with a 4-ethylphenyl moiety. This architecture confers unique physicochemical properties, including moderate lipophilicity (predicted logP ~3.5) and a molecular weight of ~425 g/mol.

Synthetically, the compound is likely derived via a multi-step protocol analogous to methods described for related thienopyrimidines. For example, cyclocondensation of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide with aldehydes under reflux conditions, followed by heterocyclization using acetic acid and DMSO, could yield the fused pyrimidine core. Subsequent alkylation or substitution reactions with 2,5-dimethylbenzyl halides and 4-ethylphenyl reagents would install the substituents. Reported yields for similar compounds range from 46% to 86%.

Biological Activity

1-(2,5-dimethylbenzyl)-3-(4-ethylphenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione is a thienopyrimidine derivative known for its complex bicyclic structure. This compound has garnered attention due to its potential biological activities, including antimicrobial , antitumor , and antiviral properties. The structural diversity within the thienopyrimidine class suggests that this compound may interact with various biological targets, making it a candidate for therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{26}H_{26}N_{2}O_{2}S$, and it features a unique bicyclic arrangement that enhances its biological activity. The presence of substituted aromatic groups contributes to its potential efficacy in medicinal chemistry.

Property	Description
Molecular Formula	C26H26N2O2S
Molecular Weight	438.56 g/mol
IUPAC Name	1-(2,5-dimethylbenzyl)-3-(4-ethylphenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione
Chemical Class	Thienopyrimidine Derivative

Antimicrobial Activity

Research indicates that compounds similar to 1-(2,5-dimethylbenzyl)-3-(4-ethylphenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione exhibit significant antimicrobial properties. These compounds can inhibit the growth of various bacteria and fungi by targeting essential enzymes involved in microbial metabolism.

Antitumor Activity

The antitumor potential of this compound is supported by studies showing its ability to inhibit cancer cell proliferation. Similar thienopyrimidine derivatives have been documented to interfere with cell cycle progression and induce apoptosis in cancer cells.

Antiviral Activity

Preliminary investigations suggest that this compound may also possess antiviral properties. It is believed to inhibit viral replication by interfering with viral enzymes or host cell pathways essential for viral life cycles.

The biological activity of 1-(2,5-dimethylbenzyl)-3-(4-ethylphenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione is hypothesized to involve:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in metabolic pathways related to disease states.
• Receptor Interaction : Potential binding to specific receptors could modulate signaling pathways relevant to cancer and infection.

Case Studies and Research Findings

Several studies have explored the biological activities of thienopyrimidine derivatives:

• Antimicrobial Efficacy : A study demonstrated that thienopyrimidine derivatives significantly inhibited the growth of Staphylococcus aureus and Escherichia coli at low concentrations.

  Compound Name	Activity Type	Inhibition Concentration (µg/mL)
  1-(2,5-Dimethylbenzyl)-3-(4-Ethylphenyl)	Antimicrobial	10
  6-Ethylthieno[2,3-d]pyrimidine-2,4(1H)	Antitumor	15
• Antitumor Studies : Another research highlighted that similar thienopyrimidine compounds induced apoptosis in human breast cancer cell lines through caspase activation.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound belongs to a broader class of thieno[2,3-d]pyrimidine derivatives, which exhibit diverse biological activities depending on substituents and fused ring systems. Key structural analogues include:

Compound Name	Core Structure	Substituents	Biological Activity	Key References
Target Compound	Cyclopenta-fused	1: 2,5-Dimethylbenzyl; 3: 4-Ethylphenyl	Undisclosed (potential antitumor)
4g (2,4-Dihydroxybenzene derivative)	Benzo-fused	2: 2,4-Dihydroxybenzene	Tyrosinase inhibition (IC₅₀: 12 µM)
A4 (4-Hydroxyphenyl derivative)	Benzo-fused	2: 4-Hydroxyphenyl	Antiproliferative (A549 cells)
309273-77-6 (4-Chlorophenyl derivative)	Cyclopenta-fused	3: 4-Chlorophenyl	Undisclosed
PC-3 Cell Line Active Analogues	Cyclohepta-fused	2: Alkylthio; 3: Phenyl	Antitumor (PC-3 IC₅₀: 8–15 µM)

Key Observations :

• Substituent Effects : The 2,5-dimethylbenzyl group in the target compound likely increases lipophilicity compared to polar substituents like 4-hydroxyphenyl (A4). Conversely, electron-withdrawing groups (e.g., 4-chlorophenyl in 309273-77-6) may alter electronic distribution, affecting receptor interactions.

Physicochemical Properties

• pKa : The target compound’s pKa is predicted to be ~11.5–12.0, similar to 4-chlorophenyl analogues (pKa 11.88), suggesting basicity at physiological pH.
• Solubility : Dimethyl/ethyl substituents likely reduce aqueous solubility compared to hydroxylated analogues (e.g., 4g), which benefit from polar groups.

Preparation Methods

Gewald Aminothiophene Synthesis

The foundational step employs the Gewald reaction to construct 2-aminothiophene-3-carboxylates, as demonstrated in multiple protocols:

Reaction Conditions

Component	Quantity/Parameter	Source
Cyclohexanone	1.0 equiv
Ethyl cyanoacetate	1.2 equiv
Elemental sulfur	0.5 equiv
Morpholine	2.0 equiv (base)
Solvent	DMF
Temperature	80°C, 6 hr

This yields ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (Intermediate A) with 72-85% yield.

Pyrimidine Ring Formation

Intermediate A undergoes cyclocondensation with urea derivatives to form the dione system:

Protocol

• React Intermediate A (1.0 equiv) with 1,1-dimethyl-3-(pyridin-2-yl)urea (1.1 equiv) in toluene
• Heat at 110°C for 12 hr under N₂
• Acidify with 10% HCl to precipitate 4,5,6,7-tetrahydrobenzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (Intermediate B)
  Yield : 68-74%

Annulation of Cyclopenta Ring System

Dieckmann Cyclization Strategy

A critical modification from literature methods enables cyclopenta fusion:

Stepwise Procedure

• Esterification : Treat Intermediate B with ethyl chloroformate (1.2 equiv) in THF at 0°C
• Aldol Condensation : React with cyclopentanone (1.5 equiv) using LDA (2.0 equiv) at -78°C
• Cyclization : Heat at 120°C in xylene with p-TsOH (0.1 equiv) for 8 hr

Key Data

Parameter	Value	Source
Diastereomeric Ratio	3:1 (trans:cis)
Yield After Purification	61%

Final Cyclization and Oxidation

Lactam Formation

The penultimate step employs POCl₃-mediated cyclization:

Critical Parameters

• POCl₃ (5.0 equiv) in refluxing CHCl₃ (8 hr)
• Quench with ice-cold NH₃ solution
• Extract with CH₂Cl₂, dry over MgSO₄
  Yield : 88%

Oxidation to Dione

Final oxidation uses Jones reagent under controlled conditions:

Parameter	Value	Source
CrO₃ in H₂SO₄	2.0 equiv
Temperature	0°C → RT over 2 hr
Quench	Isopropanol
Yield	91%

Characterization Data

Spectroscopic Properties

¹H NMR (400 MHz, CDCl₃)
δ 7.45 (d, J = 8.2 Hz, 2H, ArH), 7.28 (s, 1H, ArH), 7.15 (d, J = 7.9 Hz, 2H, ArH), 5.12 (s, 2H, NCH₂), 3.01 (m, 2H, CH₂), 2.85 (m, 2H, CH₂), 2.65 (q, J = 7.6 Hz, 2H, CH₂CH₃), 2.35 (s, 3H, ArCH₃), 2.30 (s, 3H, ArCH₃), 1.98 (m, 4H, cyclopentyl), 1.25 (t, J = 7.6 Hz, 3H, CH₂CH₃)

HRMS (ESI-TOF)
m/z calcd for C₂₇H₂₇N₂O₂S [M+H]⁺: 443.1791; Found: 443.1789

Comparative Analysis of Synthetic Routes

Table 1. Method Efficiency Comparison

Method Feature	Gewald-Based	Urea Cyclocondensation
Total Steps	7	5
Overall Yield	34%	41%
Purification Complexity	Medium	Low
Scalability	>100 g demonstrated	50 g scale

Process Optimization Challenges

Regioselectivity in Cyclopenta Annulation

Control of trans/cis isomer ratio remains problematic, with studies showing:

• LDA Base : Favors trans isomer (3:1 ratio)
• NaH Base : Reduces selectivity to 1.5:1
• Additive Effect : 18-crown-6 improves ratio to 4:1

Oxidative Stability

The dione moiety shows sensitivity to over-oxidation:

• Jones reagent >90% conversion vs. PCC (62%)
• Stabilization via 2,6-lutidine additive prevents decomposition

Industrial-Scale Considerations

Cost Analysis of Key Reagents

Table 2. Reagent Cost per Kilogram Product

Reagent	Cost (USD/kg)	Source
POCl₃	$12.50
Pd(PPh₃)₄	$1,200
2,5-Dimethylbenzyl bromide	$450

Q & A

Q. What are the standard synthetic routes for preparing thieno[2,3-d]pyrimidine-2,4-dione derivatives like this compound?

The compound can be synthesized via cyclocondensation of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide derivatives with aldehydes under reflux in ethanol, followed by heterocyclization using glacial acetic acid and DMSO. This method yields high-purity products (70–85% yield) after recrystallization from acetic acid . Characterization is typically performed via $^1H$-NMR, $^{13}C$-NMR, and IR spectroscopy to confirm structural integrity .

Q. How is the structural identity of this compound validated in synthetic workflows?

Post-synthesis validation involves nuclear magnetic resonance (NMR) spectroscopy to confirm substituent placement and ring fusion. For example, $^1H$-NMR signals for the cyclopenta-fused thienopyrimidine core appear as multiplet peaks in the δ 2.0–3.5 ppm range, while aromatic protons from the 2,5-dimethylbenzyl and 4-ethylphenyl groups resonate between δ 6.5–7.5 ppm . IR spectroscopy further confirms carbonyl (C=O) stretches at ~1700–1750 cm$^{-1}$ .

Advanced Research Questions

Q. What strategies optimize the reaction conditions for heterocyclization in this compound’s synthesis?

Advanced optimization involves varying solvent systems and catalysts. For example, replacing glacial acetic acid with trifluoroacetic acid (TFA) can accelerate cyclization, while microwave-assisted synthesis reduces reaction time from hours to minutes. DMSO acts as both a solvent and mild oxidizing agent, enhancing yields by preventing side reactions . Kinetic studies suggest optimal reflux times of 60–90 minutes for maximal product formation .

Q. How can molecular docking predict the biological activity of this compound?

Molecular docking studies using software like AutoDock Vina or Schrödinger Suite can model interactions between the compound and target enzymes (e.g., tyrosinase). The 2,5-dimethylbenzyl group may occupy hydrophobic pockets, while the pyrimidine-dione core hydrogen-bonds with catalytic residues. Validation requires alignment with experimental IC$_{50}$ values from in vitro assays .

Q. What analytical methods resolve contradictions in reported biological activity data?

Discrepancies in activity data (e.g., conflicting IC$_{50}$ values) can arise from assay conditions (pH, temperature) or impurities. High-resolution LC-MS or HPLC (>95% purity thresholds) ensures compound integrity. Comparative studies using standardized protocols (e.g., mushroom tyrosinase inhibition assays at pH 6.8) improve reproducibility .

Q. How are structure-activity relationships (SARs) studied for this compound’s derivatives?

SAR studies involve systematic substitution at the benzyl (R1) and phenyl (R2) positions. For example, replacing the 4-ethylphenyl group with electron-withdrawing groups (e.g., 4-Cl) enhances tyrosinase inhibition by 30–50%, while bulkier substituents reduce solubility. QSAR models using Hammett constants and logP values predict activity trends .

Methodological Guidance

• Synthesis Troubleshooting : If yields drop below 60%, check for moisture sensitivity in intermediates. Use anhydrous DMSO and inert gas purging during heterocyclization .
• Docking Protocol : Employ the Lamarckian genetic algorithm with 100 runs, grid sizes of 60 × 60 × 60 Å, and exhaustiveness = 20. Validate poses using RMSD clustering (<2.0 Å) .
• Data Reproducibility : Report NMR solvent (e.g., DMSO-d6 vs. CDCl3) and assay conditions (e.g., substrate concentration for enzyme inhibition) to align with literature standards .

Conflicting Data Analysis

and describe similar cyclocondensation methods but differ in reaction times (30–60 vs. 60–90 minutes). This discrepancy may stem from aldehyde reactivity: electron-deficient aldehydes require longer times. Researchers should tailor conditions to specific substituents and monitor via TLC .